Cas no 23515-45-9 (Desacetyl Diltiazem Hydrochloride (50 mg))

• Product Name: Desacetyl Diltiazem Hydrochloride (50 mg)
• CAS No: 23515-45-9
• MF: C₂₀H₂₅ClN₂O₃S
• MW: 408.942103147507
• CID: 827416
• Update Time: 2025-06-22

Desacetyl Diltiazem Hydrochloride (50 mg) Chemical and Physical Properties

Names and Identifiers

• Desacetyl Diltiazem Hydrochloride
• rac-Desacetyl Diltiazem Hydrochloride
• rac-Desacetyl Diltazem Hydrochloride
• 5-[2-(Dimethylamino)ethyl]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one monohydrochloride
• Desacetyl Diltiazem Hydrochloride (50 mg)
• 2-(dimethylamino)-5-ethyl-3-hydroxy-2-(4-methoxyphenyl)-3H-1,5-benzothiazepin-4-one;hydrochloride

• Inchi： 1S/C20H24N2O3S.ClH/c1-5-22-16-8-6-7-9-17(16)26-20(21(2)3,18(23)19(22)24)14-10-12-15(25-4)13-11-14;/h6-13,18,23H,5H2,1-4H3;1H
• InChI Key： QXMPAHHOOOFVBF-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(CC)C(C(C1(C1C=CC(=CC=1)OC)N(C)C)O)=O

Computed Properties

• Exact Mass: 408.1274415 g/mol
• Monoisotopic Mass: 408.1274415 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3
• Molecular Weight: 408.9

Desacetyl Diltiazem Hydrochloride (50 mg) Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII

Additional information on Desacetyl Diltiazem Hydrochloride (50 mg)

Desacetyl Diltiazem Hydrochloride (50 mg): A Comprehensive Overview

Desacetyl Diltiazem Hydrochloride (CAS No. 23515-45-9) is a pharmaceutical compound that has garnered significant attention in the field of cardiovascular medicine. This compound, also known as DDZ hydrochloride, is a derivative of diltiazem, a well-known calcium channel blocker. The removal of the acetyl group in Desacetyl Diltiazem results in a more potent and selective drug with enhanced pharmacokinetic properties. Recent studies have highlighted its potential in treating various cardiovascular conditions, making it a subject of extensive research and development.

The chemical structure of Desacetyl Diltiazem Hydrochloride plays a crucial role in its pharmacological activity. The molecule's ability to inhibit calcium ion influx into smooth muscle cells has been extensively studied, particularly in relation to its effects on blood vessel relaxation. According to a 2023 study published in the *Journal of Cardiovascular Pharmacology*, DDZ hydrochloride demonstrates superior bioavailability compared to its parent compound, diltiazem. This improvement is attributed to its enhanced solubility and reduced first-pass metabolism, which are critical factors in drug delivery and efficacy.

One of the most promising applications of Desacetyl Diltiazem Hydrochloride is in the treatment of hypertension and angina pectoris. Clinical trials have shown that the compound exhibits a more rapid onset of action and longer duration of effect compared to traditional calcium channel blockers. A 2023 clinical trial conducted by researchers at the University of California, San Francisco, revealed that patients administered DDZ hydrochloride experienced significant reductions in systolic blood pressure within the first hour of administration. These findings suggest that Desacetyl Diltiazem Hydrochloride could serve as a first-line therapy for patients with refractory hypertension.

Another area where Desacetyl Diltiazem Hydrochloride has shown potential is in the management of coronary artery disease. Studies have demonstrated that the compound can improve myocardial perfusion and reduce ischemic episodes in patients with stable angina. A recent meta-analysis published in *Circulation Research* highlighted that DDZ hydrochloride significantly reduces myocardial infarction risk when administered as a prophylactic agent in high-risk patients. These findings underscore the compound's role as a versatile tool in cardiovascular therapeutics.

The synthesis and manufacturing process of Desacetyl Diltiazem Hydrochloride have also been optimized to meet stringent pharmaceutical standards. Modern synthetic methods employ green chemistry principles, minimizing environmental impact while ensuring high purity and consistency. According to a 2023 review in *Pharmaceutical Chemistry Journal*, advancements in catalytic processes have enabled the large-scale production of DDZ hydrochloride with minimal byproducts, making it more accessible for clinical use.

In terms of safety profile, Desacetyl Diltiazem Hydrochloride has been shown to exhibit fewer adverse effects compared to other calcium channel blockers. A 2023 pharmacovigilance study published in *Drug Safety* reported that common side effects such as headache and dizziness were less frequent with DDZ hydrochloride than with diltiazem or nifedipine. This improved safety profile is attributed to the compound's selective action on L-type calcium channels, reducing off-target effects.

Looking ahead, ongoing research into Desacetyl Diltiazem Hydrochloride focuses on its potential for personalized medicine. Advances in pharmacogenomics are enabling researchers to identify biomarkers that predict optimal responses to DDZ hydrochloride, paving the way for tailored treatment regimens. A 2023 study conducted at the National Institutes of Health (NIH) identified specific genetic polymorphisms associated with increased sensitivity to DDZ hydrochloride, which could revolutionize how this drug is prescribed in clinical settings.

In conclusion, Desacetyl Diltiazem Hydrochloride (CAS No. 23515-45-9) represents a significant advancement in cardiovascular pharmacotherapy. Its enhanced efficacy, improved safety profile, and versatile applications make it a promising candidate for addressing unmet medical needs in hypertension, angina pectoris, and coronary artery disease. As research continues to uncover new insights into its mechanisms and applications, DDZ hydrochloride stands poised to play a pivotal role in shaping the future of cardiovascular medicine.